Cas no 51716-96-2 (Phenoxazin-5-ium,3-amino-7-(diethylamino)- 2-methyl-,(T-4)-tetrachlorozincate(2-) (2:1))

Phenoxazin-5-ium, 3-amino-7-(diethylamino)-2-methyl-, (T-4)-tetrachlorozincate(2-) (2:1) is a complex organic-inorganic salt featuring a phenoxazine-derived cation paired with a tetrachlorozincate anion. This compound is notable for its structural stability and potential applications in dye chemistry, owing to the conjugated phenoxazine core, which contributes to its optical properties. The diethylamino and amino substituents enhance solubility in polar organic solvents, while the tetrachlorozincate anion provides a counterbalance for charge neutrality. Its well-defined crystalline structure makes it suitable for studies in coordination chemistry and materials science. The compound may also serve as an intermediate in synthesizing specialized dyes or functional materials.

Phenoxazin-5-ium,3-amino-7-(diethylamino)- 2-methyl-,(T-4)-tetrachlorozincate(2-) (2:1) structure

51716-96-2 structure

Product Name:Phenoxazin-5-ium,3-amino-7-(diethylamino)- 2-methyl-,(T-4)-tetrachlorozincate(2-) (2:1)

CAS No:51716-96-2

MF:C₃₄H₄₀Cl₄N₆O₂Zn

MW:771.941400527954

MDL:MFCD00148901

CID:370959

PubChem ID:24888521

Update Time:2025-10-18

Phenoxazin-5-ium,3-amino-7-(diethylamino)- 2-methyl-,(T-4)-tetrachlorozincate(2-) (2:1) Chemical and Physical Properties

Names and Identifiers

- Phenoxazin-5-ium,3-amino-7-(diethylamino)- 2-methyl-,(T-4)-tetrachlorozincate(2-) (2:1)
- BRILLIANT CRESYL BLUE ZINC CHLORIDE DOUBLE SALT FOR MICROSCOPY CERTISTAIN
- zinc,(7-amino-8-methylphenoxazin-3-ylidene)-diethylazanium,tetrachloride
- 3-Amino-7-(diethylamino)-2-methylphenoxazin-5-ium tetrachlorozincate (2:1)
- EINECS 257-358-8
- Brilliant Blue C
- BCA71696
- Cresyl blue,brilliant
- bis[3-amino-7-(diethylamino)-2-methylphenoxazin-5-ium] tetrachlorozincate(2-)
- (7-amino-8-methylphenoxazin-3-ylidene)-diethylazanium;tetrachlorozinc(2-)
- 3-amino-7-(diethylamino)-2-methylphenoxazin-5-ium tetrachlorozincate(II)
- Q917052
- 51716-96-2
- CHEBI:88168
- Brilliant Cresyl Blue ALD
- NS00088306
- Brilliant Cresyl Blue ALD, Certified by the Biological Stain Commission
- Brilliant cresyl blue zinc chloride double salt
- CRESYL BLUE
- MDL： MFCD00148901
- Inchi： 1S/2C17H19N3O.4ClH.Zn/c2*1-4-20(5-2)12-6-7-14-16(9-12)21-17-10-13(18)11(3)8-15(17)19-14;;;;;/h2*6-10,18H,4-5H2,1-3H3;4*1H;/q;;;;;;+2/p-2
- InChI Key： OCKKUZVCJCWWHM-UHFFFAOYSA-L
- SMILES： [Zn-2](Cl)(Cl)(Cl)Cl.O1C2C=C(C(C)=CC=2N=C2C=C/C(/C=C12)=[N+](/CC)\CC)N.O1C2C=C(C(C)=CC=2N=C2C=C/C(/C=C12)=[N+](/CC)\CC)N

Computed Properties

Exact Mass: 768.12600
Monoisotopic Mass: 768.125827g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 47
Rotatable Bond Count: 6
Complexity: 557
Covalently-Bonded Unit Count: 3
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 101Å²

Experimental Properties

Density: 0.808 g/mL at 20 °C
Melting Point: 233-236 °C (lit.)
Flash Point: 15 °C
PH: 5.5 (5g/l, H2O, 20℃)
Solubility: 30g/l
PSA: 110.58000
LogP: 11.91570

Phenoxazin-5-ium,3-amino-7-(diethylamino)- 2-methyl-,(T-4)-tetrachlorozincate(2-) (2:1) Security Information

Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： S26; S36
FLUKA BRAND F CODES：3-10-21
Hazardous Material Identification：
Risk Phrases：R36/37/38

Phenoxazin-5-ium,3-amino-7-(diethylamino)- 2-methyl-,(T-4)-tetrachlorozincate(2-) (2:1) Pricemore >>

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XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	B5388-10G	Phenoxazin-5-ium,3-amino-7-(diethylamino)- 2-methyl-,(T-4)-tetrachlorozincate(2-) (2:1)	51716-96-2		10g	¥1359.21	2023-09-28
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	16035-100ML	Phenoxazin-5-ium,3-amino-7-(diethylamino)- 2-methyl-,(T-4)-tetrachlorozincate(2-) (2:1)	51716-96-2	0.3 %	100ml	¥887.15	2023-10-26
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